Cas no 1805379-25-2 (4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride)

• Product Name: 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride
• CAS No: 1805379-25-2
• MF: C₆H₂BrClF₂INO₂S
• MW: 432.408857822418
• CID: 4862740
• Update Time: 2025-05-21

4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2BrClF2INO2S/c7-3-2(11)1-12-4(6(9)10)5(3)15(8,13)14/h1,6H
• InChI Key： DNQMSMHAYCXKMU-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1Br)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4

Additional information on 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride

Introduction to 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride (CAS No. 1805379-25-2)

4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential applications. This compound, identified by the CAS number 1805379-25-2, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including bromine, difluoromethyl, iodine, and a sulfonyl chloride moiety, makes this molecule a valuable intermediate in synthetic chemistry.

The bromine substituent at the 4-position and the iodine at the 5-position provide distinct reactivity patterns, allowing for further functionalization through cross-coupling reactions such as Suzuki or Stille couplings. The difluoromethyl group, located at the 2-position, is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. Additionally, the sulfonyl chloride group at the 3-position serves as a reactive handle for introducing sulfonamide derivatives, which are prevalent in many bioactive molecules.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic agents. Pyridine derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The compound 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride represents an advanced building block that can be tailored to meet specific pharmacological requirements. Its structural features make it an attractive candidate for designing small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of this compound is its utility in fragment-based drug discovery. By leveraging its multiple reactive sites, researchers can rapidly screen libraries of derivatives to identify lead compounds with improved efficacy and reduced toxicity. The sulfonyl chloride functionality allows for easy introduction of polar sulfonamide groups, which can modulate protein-protein interactions or enzyme activity. Furthermore, the difluoromethyl group is known to increase lipophilicity and binding affinity, making it a desirable feature in drug design.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The incorporation of fluorine atoms can significantly alter the pharmacokinetic properties of a molecule, including its solubility, bioavailability, and metabolic stability. The presence of two fluorine atoms in 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride enhances its potential as a pharmacophore by providing additional hydrophobic interactions and electronic modulation.

The iodopyridine core is another key feature that contributes to the compound's versatility. Iodine is a halogen that participates in various chemical transformations, including palladium-catalyzed cross-coupling reactions. These reactions are fundamental tools in organic synthesis and have been instrumental in the development of many modern drugs. By serving as a coupling partner with boronic acids or stannanes, this compound can be incorporated into larger molecular frameworks with high precision.

In academic research circles, this compound has been utilized in efforts to develop novel kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. The ability to modify the pyridine scaffold allows researchers to fine-tune interactions with specific kinase domains, leading to more selective and potent inhibitors.

The pharmaceutical industry has also shown interest in this compound due to its potential applications in agrochemicals. Pyridine derivatives are commonly found in pesticides and herbicides due to their ability to interact with biological targets in plants and pests. By incorporating functional groups like bromine and iodine, chemists can enhance the efficacy and environmental profile of these agrochemicals.

From a synthetic chemistry perspective, 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride offers a unique platform for exploring new reaction pathways and methodologies. Its complex functionalization pattern provides opportunities for developing innovative synthetic strategies that could be applied across multiple disciplines.

The growing interest in fluorinated pyridines has been further fueled by advancements in computational chemistry and high-throughput screening techniques. These tools enable researchers to rapidly evaluate large libraries of compounds for their biological activity. The structural complexity of 4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride makes it an ideal candidate for such screens, where its diverse functional groups can be exploited to identify novel bioactive molecules.

In conclusion,4-Bromo-2-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride (CAS No. 1805379-25-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique combination of reactive sites—bromine,difluoromethyl, iodine,and sulfonyl chloride—makes it a valuable intermediate for constructing complex molecular architectures. As research continues to uncover new applications for pyridine derivatives,this compound will undoubtedly play an important role in future drug discovery efforts.